Cas no 2167901-21-3 (4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol)

• Product Name: 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol
• CAS No: 2167901-21-3
• MF: C₆H₁₁F₃N₂O
• MW: 184.159551858902
• CID: 6006385
• PubChem ID: 126855841
• Update Time: 2025-06-14

4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol
• 3-Pyrrolidinol, 4-[(2,2,2-trifluoroethyl)amino]-
• 4-(2,2,2-trifluoroethylamino)pyrrolidin-3-ol
• 4-[(2,2,2-trifluoroethyl)amino]pyrrolidin-3-ol
• F1912-0942
• AKOS032843592
• 2167901-21-3

• Inchi： 1S/C6H11F3N2O/c7-6(8,9)3-11-4-1-10-2-5(4)12/h4-5,10-12H,1-3H2
• InChI Key： VYHROHWNDCQNAD-UHFFFAOYSA-N
• SMILES： N1CC(NCC(F)(F)F)C(O)C1

Computed Properties

• Exact Mass: 184.08234746g/mol
• Monoisotopic Mass: 184.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 44.3Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 223.0±40.0 °C(Predicted)
• pka: 14.27±0.40(Predicted)

Additional information on 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol

Recent Advances in the Study of 4-(2,2,2-Trifluoroethyl)aminopyrrolidin-3-ol (CAS: 2167901-21-3): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol (CAS: 2167901-21-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol, which serves as a key intermediate in the development of novel bioactive molecules. The trifluoroethyl group attached to the pyrrolidine ring enhances the compound's metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemistry. Researchers have successfully employed this compound in the synthesis of various derivatives, demonstrating its utility in targeting a range of biological pathways.

In terms of biological activity, preliminary in vitro and in vivo studies have shown that 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol exhibits promising pharmacological properties. Notably, it has been investigated as a potential modulator of neurotransmitter systems, particularly in the context of neurological disorders. The compound's ability to cross the blood-brain barrier further underscores its potential as a candidate for central nervous system (CNS) drug development.

One of the most significant breakthroughs in recent research involves the application of 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol in the design of selective enzyme inhibitors. For instance, studies have demonstrated its efficacy in inhibiting specific kinases and proteases, which are critical targets in oncology and inflammatory diseases. The compound's unique stereochemistry and electronic properties contribute to its high binding affinity and selectivity, as evidenced by X-ray crystallography and molecular docking studies.

Moreover, the pharmacokinetic profile of 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol has been extensively characterized in recent preclinical studies. These investigations have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, supporting its further development as a drug candidate. Additionally, the compound has shown minimal off-target effects in toxicity studies, highlighting its safety profile.

Looking ahead, researchers are exploring the potential of 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol in combination therapies and as a building block for more complex drug molecules. Its compatibility with various chemical modifications opens up new avenues for structure-activity relationship (SAR) studies, which could lead to the discovery of next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol (CAS: 2167901-21-3) represents a highly promising compound in chemical biology and pharmaceutical research. Its synthetic accessibility, diverse biological activities, and favorable pharmacokinetic properties make it a valuable tool for drug discovery and development. Continued research into its mechanisms of action and therapeutic potential is likely to yield significant advancements in the treatment of various diseases.